5-bromo-2-chloro-N-{1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethyl}pyridine-3-carboxamide

• IUPAC Name: 5-bromo-2-chloro-N-[1-[3-methoxy-4-(2-methylpropoxy)phenyl]ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H22BrClN2O3/c1-11(2)10-26-16-6-5-13(7-17(16)25-4)12(3)23-19(24)15-8-14(20)9-22-18(15)21/h5-9,11-12H,10H2,1-4H3,(H,23,24)
• InChI Key: FVROXPRGDDCKME-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1)C(C)NC(=O)C2=C(N=CC(=C2)Br)Cl)OC
• Molecular Formula: C19H22BrClN2O3
• Molecular Weight: 441.7 g/mol

Description

This compound is a complex organic molecule that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The pyridine ring is substituted with bromo and chloro groups at the 5th and 2nd positions respectively. Additionally, it has a carboxamide group at the 3rd position, which is further substituted with a complex alkyl chain containing a phenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the pyridine ring, followed by various substitution reactions to introduce the bromo, chloro, and carboxamide groups. The complex alkyl chain could be added in a later step through a reaction with the carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a large number of atoms. The pyridine ring would contribute to the planarity of the molecule, while the various substituents would likely cause deviations from this planarity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the various functional groups present. The pyridine ring, being aromatic, would be relatively stable but could undergo electrophilic substitution reactions at the positions activated by the electron-withdrawing bromo and chloro groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar carboxamide group and the aromatic pyridine ring could result in the compound having a relatively high boiling point and being soluble in polar solvents.

Future Directions

The study of this compound could be a fruitful area of research, given the interesting combination of functional groups it contains. It could be of interest in the fields of medicinal chemistry, materials science, or synthetic chemistry.